Cas no 14367-95-4 (Ethanone, 1-(3-chlorophenyl)-2-nitro-)

• Product Name: Ethanone, 1-(3-chlorophenyl)-2-nitro-
• CAS No: 14367-95-4
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 1313948
• PubChem ID: 11687081
• Update Time: 2025-04-20

Ethanone, 1-(3-chlorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-2-nitro-
• 1-(3-chlorophenyl)-2-nitroethanone
• 14367-95-4
• DTXSID00470603
• SCHEMBL339923

• Inchi： 1S/C8H6ClNO3/c9-7-3-1-2-6(4-7)8(11)5-10(12)13/h1-4H,5H2
• InChI Key： CHZQTULBBSPVLK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų